molecular formula C15H9BrFNO2 B8657555 4-Bromo-1-[(3-fluorophenyl)methyl]-1H-indole-2,3-dione CAS No. 920285-15-0

4-Bromo-1-[(3-fluorophenyl)methyl]-1H-indole-2,3-dione

Cat. No.: B8657555
CAS No.: 920285-15-0
M. Wt: 334.14 g/mol
InChI Key: BKZRDIWNVDRUFR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Bromo-1-[(3-fluorophenyl)methyl]-1H-indole-2,3-dione is a useful research compound. Its molecular formula is C15H9BrFNO2 and its molecular weight is 334.14 g/mol. The purity is usually 95%.
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Properties

CAS No.

920285-15-0

Molecular Formula

C15H9BrFNO2

Molecular Weight

334.14 g/mol

IUPAC Name

4-bromo-1-[(3-fluorophenyl)methyl]indole-2,3-dione

InChI

InChI=1S/C15H9BrFNO2/c16-11-5-2-6-12-13(11)14(19)15(20)18(12)8-9-3-1-4-10(17)7-9/h1-7H,8H2

InChI Key

BKZRDIWNVDRUFR-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)F)CN2C3=C(C(=CC=C3)Br)C(=O)C2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Bromo-1H-indole-2,3-dione (6.38 g) was dissolved in 100 mL of DMF and at 0° C., and 60% NaH (1.32 g) was added in portions. The mixture was stirred for 20 minutes before adding 3-fluorobenzyl bromide. The solution was stirred for approximately 30 minutes, quenched with water, and partitioned between water and diethyl ether. The organic layer was dried over sodium sulfate and evaporated to dryness under reduced pressure to yield 9.18 g 4-Bromo-1-(3-fluoro-benzyl)-1H-indole-2,3-dione that was sufficiently pure for use in step 2 below. MS: 385 (M+H)+.
Quantity
6.38 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
1.32 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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